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Compound of Interest

Compound Name: Chloromethanesulfonamide

Cat. No.: B1265948

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Available scientific literature on Chloromethanesulfonamide (CAS 21335-43-3) is
limited. This guide provides a summary of available physicochemical data and general
experimental protocols based on the broader class of sulfonamides. The biological activity and
specific experimental details for this compound are not well-documented in publicly accessible
resources.

Core Compound Information

Chloromethanesulfonamide is a chemical compound with the molecular formula CH4aCINO:2S.
It belongs to the sulfonamide class of organic compounds, which are characterized by a
sulfonyl group connected to an amine group. While specific applications and biological
activities of Chloromethanesulfonamide are not extensively reported, its structural similarity
to other sulfonamides suggests potential for investigation in medicinal chemistry and drug
development.

Physicochemical Properties

A summary of the known quantitative data for Chloromethanesulfonamide and its immediate
precursor, Chloromethanesulfonyl chloride, is presented below.
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Property Value Reference

Chloromethanesulfonamide

CAS Number 21335-43-3
Molecular Formula CH4CINO2S
Molecular Weight 129.57 g/mol
Physical Form Off-white solid

Chloromethanesulfonyl

chloride

CAS Number 2963-39-5

Molecular Formula CH2Cl202S

Molecular Weight 149.00 g/mol

Boiling Point 63 °C at 12 mmHg [1][2]

Synthesis and Experimental Protocols

The synthesis of Chloromethanesulfonamide typically proceeds through the reaction of its
corresponding sulfonyl chloride with ammonia. While a specific, detailed protocol for this exact
compound is not readily available, a general procedure for the synthesis of primary
sulfonamides from sulfonyl chlorides is well-established.

General Synthesis of Chloromethanesulfonamide from
Chloromethanesulfonyl Chloride

Reaction:
Experimental Protocol:

o Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a gas inlet/outlet, dissolve Chloromethanesulfonyl chloride (1.0
equivalent) in a suitable anhydrous solvent such as diethyl ether or dichloromethane.
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o Ammonia Addition: Cool the solution in an ice-salt bath to -10 to 0 °C. Bubble anhydrous
ammonia gas through the solution with vigorous stirring, or add a solution of ammonia in an
organic solvent dropwise from the dropping funnel. The reaction is exothermic and the
temperature should be carefully monitored and maintained.

» Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography
(TLC) by observing the disappearance of the starting sulfonyl chloride.

o Work-up: Upon completion, the reaction mixture will contain the precipitated ammonium
chloride salt. Filter the mixture to remove the salt.

« |solation and Purification: Wash the filtrate with cold water to remove any remaining
ammonium salts. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure to yield the crude Chloromethanesulfonamide.

¢ Recrystallization: The crude product can be purified by recrystallization from a suitable
solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to obtain the pure
Chloromethanesulfonamide as an off-white solid.

o Characterization: The final product should be characterized by standard analytical
techniques such as *H NMR, 3C NMR, IR spectroscopy, and mass spectrometry to confirm
its identity and purity.

Synthesis of the Precursor: Chloromethanesulfonyl
Chloride

A documented method for the preparation of Chloromethanesulfonyl chloride involves the
reaction of the sodium salt of chloromethanesulfonic acid with a chlorinating agent like
phosphorus pentachloride in phosphoryl chloride.[1][2]

Potential Biological Activity and Signaling Pathways
(Hypothetical)

Specific biological activity data for Chloromethanesulfonamide is not available. However,
based on its chemical structure as a sulfonamide, it can be hypothesized to act as an
antibacterial agent. The general mechanism of action for sulfonamide antibiotics is the
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inhibition of dihydropteroate synthase (DHPS), an enzyme crucial for the synthesis of folic acid
in bacteria.

Hypothetical Signaling Pathway: Inhibition of Bacterial
Folic Acid Synthesis
The following diagram illustrates the generalized mechanism of action for sulfonamide

antibiotics. It is important to note that this is a representative pathway and has not been
experimentally validated for Chloromethanesulfonamide specifically.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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